1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(2-fluorophenoxy)propan-1-one

• IUPAC Name: 2-(2-fluorophenoxy)-1-[3-(triazol-2-yl)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C14H15FN4O2/c1-10(21-13-5-3-2-4-12(13)15)14(20)18-8-11(9-18)19-16-6-7-17-19/h2-7,10-11H,8-9H2,1H3
• InChI Key: YYJLXSYGEWVMJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CC(C1)N2N=CC=N2)OC3=CC=CC=C3F
• Molecular Formula: C14H15FN4O2
• Molecular Weight: 290.29 g/mol

Description

1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(2-fluorophenoxy)propan-1-one is a chemical compound that has gained significant attention in the scientific research community. It is a synthetic molecule that has been studied for its potential use in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(2-fluorophenoxy)propan-1-one is not fully understood. However, it has been suggested that the compound may act by inhibiting specific enzymes or proteins in the body, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects:
1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(2-fluorophenoxy)propan-1-one has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. The compound has also been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(2-fluorophenoxy)propan-1-one has several advantages as a chemical probe for studying biological systems. It is a synthetic molecule that can be easily modified to generate analogs with different properties. The compound is also stable and can be easily synthesized in large quantities. However, the compound has limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(2-fluorophenoxy)propan-1-one. One direction is to further investigate the mechanism of action of the compound and identify its molecular targets. Another direction is to develop analogs of the compound with improved properties, such as increased potency and solubility. Additionally, the compound can be studied for its potential use in combination therapies for the treatment of various diseases. Finally, the compound can be studied for its potential use as a chemical tool for studying biological systems.

Synthesis Methods

The synthesis of 1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(2-fluorophenoxy)propan-1-one involves a series of chemical reactions that require expertise in organic chemistry. The synthesis method involves the use of various reagents and solvents, and the process is time-consuming and requires careful monitoring. The compound can be synthesized using various methods, including click chemistry, Sonogashira coupling, and Suzuki coupling.

Scientific Research Applications

1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(2-fluorophenoxy)propan-1-one has been studied for its potential use in various fields of scientific research. It has been studied as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and infectious diseases. The compound has also been studied for its potential use as a chemical probe for studying biological systems.